Cas no 677021-11-3 (2-Piperazinepropanamide,3,6-dioxo-(9CI))
677021-11-3 structure
Product Name:2-Piperazinepropanamide,3,6-dioxo-(9CI)
CAS No:677021-11-3
MF:C7H11N3O3
MW:185.180541276932
CID:966745
PubChem ID:10058225
Update Time:2025-04-19
2-Piperazinepropanamide,3,6-dioxo-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperazinepropanamide,3,6-dioxo-(9CI)
- 3-(3,6-DIOXOPIPERAZIN-2-YL)PROPANAMIDE
- FT-0698533
- AKOS027412161
- Cyclo(-Gly-Gln)
- SCHEMBL25456135
- 677021-11-3
- 2-Piperazinepropanamide, 3,6-dioxo-
- DB-270717
-
- Inchi: 1S/C7H11N3O3/c8-5(11)2-1-4-7(13)9-3-6(12)10-4/h4H,1-3H2,(H2,8,11)(H,9,13)(H,10,12)
- InChI Key: PWADXPITHGKDSY-UHFFFAOYSA-N
- SMILES: O=C1C(CCC(N)=O)NC(CN1)=O
Computed Properties
- Exact Mass: 185.08004122g/mol
- Monoisotopic Mass: 185.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 101Ų
2-Piperazinepropanamide,3,6-dioxo-(9CI) Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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